Cas no 909717-95-9 (Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate)

Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate structure

909717-95-9 structure

Product Name:Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate

CAS No:909717-95-9

MF:C₁₁H₁₂N₂O₃

MW:220.224582672119

MDL:MFCD25968772

CID:1957103

PubChem ID:86346377

Update Time:2024-10-26

Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-methoxy-, ethyl ester
- ethyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
- Ethyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (ACI)
- MFCD25968772
- SCHEMBL17873920
- Ethyl4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
- 909717-95-9
- SB39816
- CS-0038479
- DS-7934
- DB-187439
- AKOS024462702
- 4-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
- Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate
- MDL： MFCD25968772
- Inchi： 1S/C11H12N2O3/c1-3-16-11(14)8-7-12-13-6-4-5-9(15-2)10(8)13/h4-7H,3H2,1-2H3
- InChI Key： SDVFLQFOGOPRKG-UHFFFAOYSA-N
- SMILES： O=C(C1=C2N(C=CC=C2OC)N=C1)OCC

Computed Properties

Exact Mass: 220.08479225g/mol
Monoisotopic Mass: 220.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.8Å²

Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E940700-10mg	Ethyl 4-Methoxypyrazolo[1,5-A]pyridine-3-carboxylate	909717-95-9		10mg	$ 50.00	2022-06-05
TRC	E940700-50mg	Ethyl 4-Methoxypyrazolo[1,5-A]pyridine-3-carboxylate	909717-95-9		50mg	$ 95.00	2022-06-05
TRC	E940700-100mg	Ethyl 4-Methoxypyrazolo[1,5-A]pyridine-3-carboxylate	909717-95-9		100mg	$ 160.00	2022-06-05
Alichem	A029189388-1g	Ethyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate	909717-95-9	95%	1g	$310.96	2023-08-31
Alichem	A029189388-5g	Ethyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate	909717-95-9	95%	5g	$942.90	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NM922-200mg	Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate	909717-95-9	95+%	200mg	396.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NM922-50mg	Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate	909717-95-9	95+%	50mg	195.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NM922-100mg	Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate	909717-95-9	95+%	100mg	365CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NM922-1g	Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate	909717-95-9	95+%	1g	1851.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NM922-250mg	Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate	909717-95-9	95+%	250mg	887CNY	2021-05-07

Ethyl 4-Methoxypyrazolo1,5-Apyridine-3-carboxylate Production Method

Production Method 1

623-47-2

7295-76-3

909717-95-9

Reaction Conditions

1.1 Reagents: Perchloric acid , Azanyl 2,4,6-trimethylbenzenesulfonate Solvents: 1,4-Dioxane , Water ; 0.5 h, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 1 h, rt
1.3 Reagents: Potassium carbonate Solvents: Ethanol ; 14 h, rt

Reference

: Phosphodiesterase inhibitors. Part 4: Design, synthesis and structure-activity relationships of dual PDE3/4-inhibitory fused bicyclic heteroaromatic-4,4-dimethylpyrazolones

Ochiai, Koji; Takita, Satoshi; Kojima, Akihiko; Eiraku, Tomohiko; Ando, Naoki; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(18), 5833-5838

Production Method 2

4637-24-5

91012-88-3

909717-95-9

Reaction Conditions

1.1 overnight, 80 °C; 80 °C → rt
1.2 Reagents: Azanyl 2,4,6-trimethylbenzenesulfonate Solvents: Dichloromethane ; 72 h, 0 °C

Reference

: Divergent and Regioselective Synthesis of Pyrazolo[1,5-a]pyridines and Imidazo[1,5-a]pyridines

Mennie, Katrina M. ; Reutershan, Michael H.; White, Catherine ; Adams, Bruce; Becker, Bridget; et al, Organic Letters, 2021, 23(12), 4694-4698